Cas no 2229015-01-2 (5-1-(methylamino)cyclopropyl-2-nitrophenol)

• Product Name: 5-1-(methylamino)cyclopropyl-2-nitrophenol
• CAS No: 2229015-01-2
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 6228080
• PubChem ID: 165689159
• Update Time: 2025-06-08

5-1-(methylamino)cyclopropyl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 5-1-(methylamino)cyclopropyl-2-nitrophenol
• 2229015-01-2
• EN300-1815258
• 5-[1-(methylamino)cyclopropyl]-2-nitrophenol

• Inchi： 1S/C10H12N2O3/c1-11-10(4-5-10)7-2-3-8(12(14)15)9(13)6-7/h2-3,6,11,13H,4-5H2,1H3
• InChI Key： GYBLWSLOJNABGB-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)C1(CC1)NC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.1Ų

Additional information on 5-1-(methylamino)cyclopropyl-2-nitrophenol

Introduction to 5-1-(methylamino)cyclopropyl-2-nitrophenol (CAS No: 2229015-01-2)

5-1-(methylamino)cyclopropyl-2-nitrophenol, identified by its Chemical Abstracts Service (CAS) number 2229015-01-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropyl ring substituted with an amino group and a nitrophenol moiety, which together contribute to its unique chemical properties and potential biological activities.

The structural framework of 5-1-(methylamino)cyclopropyl-2-nitrophenol incorporates several key functional groups that are of particular interest in drug design. The cyclopropyl ring, a three-membered carbon heterocycle, introduces rigidity to the molecular structure, which can influence both the metabolic stability and binding affinity of the compound. Additionally, the presence of a methylamino group (-NMe) enhances the compound's potential for hydrogen bonding interactions, while the nitrophenol moiety (-NO₂OH) provides both electronic and steric effects that can modulate reactivity and bioavailability.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing cyclopropyl and nitrophenol functionalities. These structural motifs have been associated with various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, studies have demonstrated that nitroaromatic compounds can undergo bioactivation via enzymatic reduction, leading to the formation of reactive intermediates that may interact with biological targets. The cyclopropyl group, on the other hand, has been shown to enhance binding affinity in certain protein-ligand interactions due to its conformational constraints.

Current research in medicinal chemistry has focused on optimizing the scaffold of 5-1-(methylamino)cyclopropyl-2-nitrophenol to improve its pharmacokinetic profiles and therapeutic efficacy. Computational modeling and high-throughput screening techniques have been employed to identify derivatives with enhanced solubility, reduced toxicity, and improved target specificity. One notable area of investigation has been the modulation of the nitrophenol group's electronic properties through structural analogs, which may lead to more efficient bioactivation pathways.

The synthesis of 5-1-(methylamino)cyclopropyl-2-nitrophenol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps typically include cyclopropanation reactions to introduce the cyclopropyl ring, followed by nitration and amination processes to install the characteristic functional groups. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing reliance on hazardous reagents and minimizing waste generation.

The biological evaluation of 5-1-(methylamino)cyclopropyl-2-nitrophenol has revealed promising results in preclinical studies. In vitro assays have indicated potential activity against various disease targets, including enzymes involved in inflammatory pathways and cellular proliferation. Additionally, animal models have shown that this compound may exhibit therapeutic effects comparable to existing treatments while demonstrating improved tolerability. These findings underscore the importance of further investigating this molecule for potential clinical applications.

As our understanding of molecular interactions continues to evolve, so too does our ability to design compounds like 5-1-(methylamino)cyclopropyl-2-nitrophenol with greater precision. The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel scaffolds and optimized analogs. By leveraging these computational tools alongside traditional experimental approaches, researchers can more efficiently explore the chemical space surrounding this compound class.

The future direction for research on 5-1-(methylamino)cyclopropyl-2-nitrophenol lies in elucidating its mechanism of action at a molecular level. Understanding how this compound interacts with biological targets will provide critical insights into its therapeutic potential and guide the development of next-generation derivatives. Furthermore, exploring its potential as a prodrug—a precursor that is activated within vivo—could open up new avenues for treatment strategies.

In conclusion,5-1-(methylamino)cyclopropyl-2-nitrophenol (CAS No: 2229015-01-2) represents a compelling subject of study in pharmaceutical chemistry. Its unique structural features offer opportunities for designing molecules with enhanced biological activity and improved pharmacokinetic properties. As research progresses,this compound holds promise as a valuable tool for developing novel therapeutic agents that address unmet medical needs.